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Compound of Interest

Compound Name: 1,2-Dichlorodisilane

Cat. No.: B1257400

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data available for
1,2-Dichlorodisilane (CIH2SiSiH2Cl), a key intermediate in silicon chemistry. The following
sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Raman
spectroscopic properties, including data tables, experimental protocols, and a visualization of
the analytical workflow.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1,2-Dichlorodisilane is an air- and moisture-sensitive compound, necessitating specific
handling techniques for accurate NMR analysis.

Data Summary

Chemical Shift (& Coupling Constant (J o
Nucleus Multiplicity
ppm) Hz)
1H ~4.5 (tentative) Not Reported Singlet
29Gj -15.5 1J(SiH) = 217.4 Not Reported

2J(SiH) = 6.4

Note: The *H NMR chemical shift is an estimate based on related chlorosilane compounds, as
a specific value for 1,2-Dichlorodisilane was not found in the surveyed literature. The 2°Si
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NMR data is reported for the neat liquid.

Experimental Protocol: NMR Sample Preparation

Due to its reactivity, the preparation of NMR samples of 1,2-Dichlorodisilane must be
conducted under an inert atmosphere using Schlenk line techniques or within a glovebox.

o Apparatus: A J. Young NMR tube, a Schlenk line or glovebox, gastight syringes, and
deuterated solvent (e.g., CeDe) are required.

e Procedure:

1. Dry the J. Young NMR tube and other glassware in an oven and allow to cool under
vacuum.

2. In an inert atmosphere (glovebox or Schlenk line), transfer a small amount of the 1,2-
Dichlorodisilane sample into the NMR tube using a gastight syringe.

3. Add the desired amount of deuterated solvent to the tube.
4. Seal the J. Young tube securely.

5. The sample is now ready for analysis.

Vibrational Spectroscopy (IR and Raman)

Vibrational spectroscopy of liquid 1,2-Dichlorodisilane reveals the presence of two rotational
isomers (rotamers): the anti and gauche conformers.[1] The relative populations of these
conformers can be influenced by temperature.

Data Summary: Vibrational Frequencies (cm™?)
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Anti Conformer (Czh Gauche Conformer (Cz _
symmetry) symmetry) Assignment
Raman IR Raman
2180 (s) 2180 (vs) 2185 (s)
942 (m) - 935 (m)
898 (m) 898 (s) 890 (m)
845 (w) - 840 (w)
530 (vs) - 560 (s)
410 (s) 410 (w) 415 (s)
350 (m) 350 (W) 360 (m)
165 (m) - 170 (m)

(s = strong, m = medium, w = weak, vs = very strong, - = not observed)

Experimental Protocol: IR and Raman Spectroscopy

o Sample Handling: All manipulations of 1,2-Dichlorodisilane should be performed under an
inert atmosphere (e.g., argon or nitrogen) to prevent decomposition.

e IR Spectroscopy:

o Gas-Phase: The sample can be introduced into a gas cell with suitable windows (e.g.,
KBr) for analysis.

o Liquid-Phase: A thin film of the liquid can be placed between two KBr or Csl plates.
» Raman Spectroscopy:

o Liquid-Phase: The sample can be sealed in a glass capillary tube under an inert
atmosphere. The capillary is then mounted in the spectrometer's sample holder. For low-
temperature measurements, a cryostat is used.
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Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic characterization of
1,2-Dichlorodisilane.

Caption: Workflow for the synthesis, purification, and spectroscopic analysis of 1,2-
Dichlorodisilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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